N-(benzo[d]thiazol-2-yl)-2-((3-(2-(4-methoxyphenylsulfonamido)ethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-[[3-[2-[(4-methoxyphenyl)sulfonylamino]ethyl]-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H21N7O4S3/c1-34-15-6-8-16(9-7-15)37(32,33)24-13-12-20-28-27-19-10-11-22(29-30(19)20)35-14-21(31)26-23-25-17-4-2-3-5-18(17)36-23/h2-11,24H,12-14H2,1H3,(H,25,26,31)
• InChI Key: LQBQOZGWEWPIRJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NCCC2=NN=C3N2N=C(C=C3)SCC(=O)NC4=NC5=CC=CC=C5S4
• Molecular Formula: C23H21N7O4S3
• Molecular Weight: 555.7 g/mol

Description

N-(benzo[d]thiazol-2-yl)-2-((3-(2-(4-methoxyphenylsulfonamido)ethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H21N7O4S3 and its molecular weight is 555.65. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds in Drug Discovery

Heterocyclic compounds incorporating thiadiazole, triazolo, pyridazin, and sulfonamide moieties have been synthesized and assessed for various biological activities. For example, a study on the synthesis and insecticidal assessment of heterocycles incorporating a thiadiazole moiety against the cotton leafworm highlights the potential of these compounds as bioactive agents (Fadda et al., 2017). This research demonstrates the broader applicability of benzo[d]thiazol-2-yl derivatives in developing novel insecticides.

Molecular Docking and Theoretical Studies

Computational calculations and molecular docking studies have become crucial in understanding the interaction between synthesized compounds and biological targets. For instance, the theoretical investigation of antimalarial sulfonamides against COVID-19 utilizes computational calculations to assess the potential of sulfonamide derivatives in treating viral infections (Fahim & Ismael, 2021). Such studies indicate the relevance of benzo[d]thiazol-2-yl and related structures in exploring treatments for infectious diseases.

Anticancer and Antiproliferative Activities

Modifications of heterocyclic compounds, including replacing certain functional groups or incorporating sulfonamide linkages, have shown significant anticancer effects and toxicity profiles. Research on modifying N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide as a PI3Ks inhibitor highlights the antiproliferative activities of these compounds against human cancer cell lines (Wang et al., 2015). Such modifications aim to improve therapeutic efficacy and reduce toxicity, underscoring the importance of these chemical structures in anticancer drug development.

Biochemical Impact on Insecticidal Agents

The synthesis and characterization of bioactive sulfonamide thiazole derivatives for their potential insecticidal properties further exemplify the diverse applications of these chemical frameworks. Studies have investigated the toxicological and biochemical impacts of these compounds on pests such as the cotton leafworm, providing insights into their mechanism of action and potential for pest management (Soliman et al., 2020).